2-Chloro-4-(3-chloro-4-fluorophenyl)phenol, 95%

• IUPAC Name: 2-chloro-4-(3-chloro-4-fluorophenyl)phenol
• InChI: InChI=1S/C12H7Cl2FO/c13-9-5-7(1-3-11(9)15)8-2-4-12(16)10(14)6-8/h1-6,16H
• InChI Key: LAGPSGRBGPYGRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)F)Cl)Cl)O
• Molecular Formula: C12H7Cl2FO
• DSSTOX Substance ID: DTXSID80686023
• Molecular Weight: 257.08 g/mol
• CAS RN: 1261951-57-8

Description

2-Chloro-4-(3-chloro-4-fluorophenyl)phenol, 95% (2C4FCP) is an organic compound mainly used in scientific research. It is a white solid with a molecular weight of 270.57 g/mol and a melting point of 182-184 °C. 2C4FCP has a wide range of applications in chemical, biological and medical research. It is used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a probe in biochemical and physiological studies.

Scientific Research Applications

2-Chloro-4-(3-chloro-4-fluorophenyl)phenol, 95% is a useful reagent in organic synthesis and is used in the synthesis of pharmaceuticals, pesticides, and other organic compounds. It is also used as a catalyst in the synthesis of polymers, polysaccharides, and other polymeric compounds. In addition, 2-Chloro-4-(3-chloro-4-fluorophenyl)phenol, 95% is used as a probe in biochemical and physiological studies, as it binds to certain proteins and enzymes and can be used to measure their activity.

Mechanism of Action

2-Chloro-4-(3-chloro-4-fluorophenyl)phenol, 95% binds to certain proteins and enzymes, such as tyrosine kinase and cyclooxygenase-2, and can be used to measure their activity. It can also act as an inhibitor of these proteins, blocking their activity and thus preventing the formation of certain metabolites.
Biochemical and Physiological Effects
2-Chloro-4-(3-chloro-4-fluorophenyl)phenol, 95% has been shown to have anti-inflammatory and anti-cancer effects in animal models. It has also been shown to inhibit the growth of certain bacteria, including Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus. In addition, 2-Chloro-4-(3-chloro-4-fluorophenyl)phenol, 95% has been shown to have neuroprotective effects in animal models of Parkinson’s disease.

Advantages and Limitations for Lab Experiments

2-Chloro-4-(3-chloro-4-fluorophenyl)phenol, 95% is a useful reagent in organic synthesis and is relatively easy to synthesize. It is also relatively inexpensive and can be stored at room temperature. However, it is a highly reactive compound and should be handled with caution.

Future Directions

Future research on 2-Chloro-4-(3-chloro-4-fluorophenyl)phenol, 95% could focus on exploring its potential as an anti-cancer agent. In addition, further research could focus on its potential as a neuroprotective agent in animal models of neurological diseases. Other possible future directions include exploring its potential as an anti-inflammatory agent and investigating its effects on other bacterial species. Finally, further research could focus on exploring its potential as a catalyst in the synthesis of polymers and other polymeric compounds.

Synthesis Methods

2-Chloro-4-(3-chloro-4-fluorophenyl)phenol, 95% can be synthesized through a three-step method. In the first step, 3-chloro-4-fluorophenol is reacted with thionyl chloride to form 3-chloro-4-fluorophenyl chloride. In the second step, this intermediate is then reacted with sodium hydroxide to form 2-chloro-4-(3-chloro-4-fluorophenyl)phenoxide. Finally, in the third step, this intermediate is reacted with hydrochloric acid to form 2-Chloro-4-(3-chloro-4-fluorophenyl)phenol, 95%.